Cas no 181140-34-1 (N-(R)-Glycidyl Phthalimide)

N-(R)-Glycidyl Phthalimide structure
N-(R)-Glycidyl Phthalimide structure
Product Name:N-(R)-Glycidyl Phthalimide
CAS No:181140-34-1
Molecular Formula:C11H9NO3
Molecular Weight:203.1941
MDL:MFCD04973349
CID:139170
PubChem ID:719415

N-(R)-Glycidyl Phthalimide Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione,2-[(2R)-2-oxiranylmethyl]-
    • (R)-N-Glycidylphthalimide
    • (R)-(-)-N-(2,3-Epoxypropyl)phthalimide
    • (R)-N-(2,3-Epoxypropyl)Phthalimide
    • (R)-(?)-N-(2,3-Epoxypropyl)phthalimide
    • N-(R)-Glycidyl Phthalimide
    • (R)-(-)-GLYCIDYL PHTHALIMIDE
    • (R)-2-Oxiranylmethyl-Isoindole-1,3-Dione
    • (R)-Glycidyl Phthalimide
    • 2-((2R)-Oxiranylmethyl)-1H-Isoindole-1,3(2H)-Dione
    • 2-[(2R)-Oxiran-2-Ylmethyl]-1H-Isoindole-1,3(2H)-Dione
    • (R)-2-(Oxiranylmethyl)-1H-isoindole-1,3(2H)-dione
    • Rivaroxaban Impurity M
    • Rivaroxaban Impurity 7(R-isomer)
    • (R)-(-)-N-(2,3-Epoxypropyl)pthalaMide
    • (R)-N-(2,3-Epoxypropan-1-yl)phthalimide
    • (R)-2-(oxiran-2-ylmethyl)isoindoline-1,3-dione
    • 1H-Isoindole-1,3(2H)-dione, 2-[(2R)-2-oxiranylmethyl]-
    • 2-[(2r)-oxiranylmethyl]-1h-isoindole-1,3-dione
    • 2-[(2R)-Oxiranylmethyl)-1H-isoindole-1,3-dione
    • N-[(R)-Glycidyl]phthalimide
    • ISO029
    • DUILGEYLVHGSEE-SSDOTTSWSA-N
    • (R)-2-(phthalimidomethyl)oxirane
    • 2902AH
    • (R)-N-(2,3-Epoxypropyl)phthal
    • 1H-Isoindole-1,3(2H)-dione, 2-((2R)-2-oxiranylmethyl)-
    • Glycidyl phthalimide, (R)-
    • AC9490
    • 181140-34-1
    • 1H-Isoindole-1,3(2H)-dione, 2-[(2R)-oxiranylmethyl]-
    • J-011565
    • 2-[(2R)-2-oxiranylmethyl]-1H-isoindole-1,3(2H)-dione
    • (R)-N-(2,3-Epoxypropyl)phthalimide
    • DTXSID101045197
    • G0327
    • 2-[[(2R)-oxiran-2-yl]methyl]isoindole-1,3-dione
    • N-(2(R), 3-Epoxypropyl)phthalimide
    • J-803035
    • EN300-3197329
    • MFCD04973349
    • UNII-FN3ZN7ZHU8
    • 2-{[(2R)-oxiran-2-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione
    • SCHEMBL767566
    • AS-69534
    • CS-M0558
    • (R)-(-)-N-(2,3-Epoxypropyl)phthalimide, >=99.0% (GC)
    • (R)-(-)-Glycidyl phthalimide
    • (R)-N-(2,3-epoxypropyl)-phthalimide
    • N-(R)-Glycidylphthalimide
    • N-[(2R)-oxiran-2-ylmethyl]-phthalimide
    • (R)-Glycidyl phthalimide
    • 2-[(2R)-OXIRAN-2-YLMETHYL]ISOINDOLE-1,3-DIONE
    • AKOS015914626
    • FN3ZN7ZHU8
    • Z1509549164
    • MDL: MFCD04973349
    • InChIKey: DUILGEYLVHGSEE-SSDOTTSWSA-N
    • Inchi: 1S/C11H9NO3/c13-10-8-3-1-2-4-9(8)11(14)12(10)5-7-6-15-7/h1-4,7H,5-6H2/t7-/m1/s1
    • SMILES: O1C([H])([H])[C@@]1([H])C([H])([H])N1C(C2=C([H])C([H])=C([H])C([H])=C2C1=O)=O

Computed Properties

  • Exact Mass: 203.05827
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 203.058243149g/mol
  • Heavy Atom Count: 15
  • Complexity: 291
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.2
  • Topological Polar Surface Area: 49.9

Experimental Properties

  • LogP: 0.84030
  • PSA: 58.7
  • Refractive Index: -10 ° (C=2.2, CHCl3)
  • Boiling Point: 347.4°C at 760 mmHg
  • Melting Point: 99.0 to 103.0 deg-C
  • Flash Point: 163.9±20.4 °C
  • Solubility: Very slightly soluble (0.81 g/l) (25 º C),
  • Color/Form: No data available
  • Sensitiveness: Sensitive to humidity
  • Density: 1.446±0.06 g/cm3 (20 ºC 760 Torr),

N-(R)-Glycidyl Phthalimide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00236D-1g
1H-Isoindole-1,3(2H)-dione, 2-[(2R)-2-oxiranylmethyl]-
181140-34-1 99%
1g
$5.00 2025-02-19
A2B Chem LLC
AA96629-1g
(R)-(-)-Glycidyl phthalimide
181140-34-1 99%
1g
$5.00 2024-04-20
Aaron
AR0023EP-1g
1H-Isoindole-1,3(2H)-dione, 2-[(2R)-2-oxiranylmethyl]-
181140-34-1 98%
1g
$5.00 2025-01-21
abcr
AB261614-5 g
(R)-N-Glycidylphthalimide, 95%; .
181140-34-1 95%
5 g
€96.70 2023-07-20
Advanced ChemBlocks
K12420-25G
(R)-(-)-N-(2,3-Epoxypropyl)phthalimide
181140-34-1 95%
25G
$225 2023-07-10
Ambeed
A556055-1g
(R)-2-(Oxiran-2-ylmethyl)isoindoline-1,3-dione
181140-34-1 99%
1g
$6.0 2025-02-21
Chemenu
CM325401-25g
2-[[(2R)-oxiran-2-yl]methyl]isoindole-1,3-dione
181140-34-1 95%+
25g
$148 2023-03-07
ChemScence
CS-M0558-10g
(R)-2-(oxiran-2-ylmethyl)isoindoline-1,3-dione
181140-34-1 98.61%
10g
$76.0 2022-04-27
Enamine
EN300-3197329-0.05g
2-{[(2R)-oxiran-2-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione
181140-34-1 95%
0.05g
$19.0 2023-09-05
eNovation Chemicals LLC
D915791-25g
(R)-N-Glycidylphthalimide
181140-34-1 97%
25g
$210 2022-10-15

N-(R)-Glycidyl Phthalimide Suppliers

HU BEI YANG XIN YI YAO Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:181140-34-1)
MR./MRS.:XIONG LEI
Phone:13092795037
Email:3003473323@qq.com
SHANG HAI KE WEI HUA XUE JI SHU Co., Ltd.
Audited Supplier Audited Supplier
(CAS:181140-34-1)
MR./MRS.:BAI HE
Phone:18901607656
Email:3428632096@qq.com
Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:181140-34-1)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:181140-34-1)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:181140-34-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.atkchemical.com/
atkchemica
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.100kes.com/en
BIOOKE MICROELECTRONICS CO.,LTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue